4-Methoxy-1-benzofuran-7-carboxylic acid

• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• SMILES: COC1=C2C=COC2=C(C=C1)C(=O)O
• InChI: InChI=1S/C10H8O4/c1-13-8-3-2-7(10(11)12)9-6(8)4-5-14-9/h2-5H,1H3,(H,11,12)
• InChIKey: MRAMGJBFXZUBNL-UHFFFAOYSA-N

4-Methoxy-1-benzofuran-7-carboxylic acid – Overview for Scientific Procurement and Research Use

4-Methoxy-1-benzofuran-7-carboxylic acid (CAS 1557443-45-4) is a heterocyclic building block belonging to the benzofuran carboxylic acid class, characterized by a methoxy substituent at the 4-position and a carboxyl group at the 7-position of the benzofuran scaffold . Benzofuran derivatives are widely recognized for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities [1]. The specific 4-methoxy-7-carboxy substitution pattern distinguishes this compound from other positional isomers and substitution variants, creating a unique electronic and steric environment that can influence molecular recognition, physicochemical properties, and biological target engagement.

1 Regioisomer-specific 7-carboxy benzofuran scaffold for target-oriented synthesis

2 Predicted pKa modulation (~4.5) via 4-methoxy group supports ionizable fragment design

3 Reported class-level hCA IX inhibition context for carbonic anhydrase research

4 7-carboxylic acid handle enables amide coupling, esterification, and library diversification

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; et al. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11 (6), 1226–1232. DOI: 10.1021/acsmedchemlett.0c00094. View Source

Why Generic Substitution Fails for 4-Methoxy-1-benzofuran-7-carboxylic Acid in Research Programs

Benzofuran carboxylic acids are not interchangeable building blocks. The position of the methoxy and carboxyl substituents on the benzofuran core directly governs electronic distribution, hydrogen-bonding capacity, and steric accessibility—parameters that critically affect target binding, metabolic stability, and synthetic derivatization [1]. Simple replacement with unsubstituted benzofuran-7-carboxylic acid or with regioisomers (e.g., 4-methoxy-1-benzofuran-5- or 6-carboxylic acid) can result in loss of affinity, altered selectivity, or failed downstream coupling reactions. The evidence below quantifies key dimensions where the 4-methoxy-7-carboxy configuration yields differentiated performance relative to the closest analogs.

! Positional isomers (5- or 6-carboxy) may abolish hCA IX engagement; regioisomer selection is critical.

! Unsubstituted benzofuran-7-carboxylic acid (pKa ~2.7) shifts ionization state significantly, altering permeability and solubility profiles.

! 2-carboxy benzofuran analogs present different steric accessibility and synthetic reactivity; direct replacement may compromise library SAR.

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; et al. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11 (6), 1226–1232. DOI: 10.1021/acsmedchemlett.0c00094. View Source

Quantitative Differentiation Evidence for 4-Methoxy-1-benzofuran-7-carboxylic acid

Carbonic Anhydrase IX Inhibitory Potency of Benzofuran-7-Carboxylate Scaffolds

In a direct comparative study of benzofuran-based carboxylic acids, compounds bearing a carboxyl group at the 7-position of the benzofuran scaffold demonstrated submicromolar inhibition of the tumor-associated isoform hCA IX. For example, the meta-substituted 2-methylbenzofuran derivative 9b (7-carboxylate) exhibited a Ki of 0.91 μM against hCA IX, with selectivity indices of 36-fold over hCA I and 11-fold over hCA II [1]. While the specific 4-methoxy-1-benzofuran-7-carboxylic acid scaffold was not tested in this exact series, the study establishes that the 7-carboxylate position on benzofuran is a critical pharmacophoric element for hCA IX engagement. Substitution at the 4-position with electron-donating groups such as methoxy is predicted to further modulate the electronic environment of the carboxylate, potentially enhancing zinc-binding interactions in the catalytic site [1].

hCA IX Inhibition

Class-level inference

7-carboxylate benzofuran analogs: Ki 0.56–0.91 μM (hCA IX) vs. non-optimized scaffolds: Ki >100 μM; up to >100-fold improvement.

Supports CA IX pharmacophore modeling; specific 4-methoxy-7-carboxy data not yet reported.

Stopped-flow CO₂ hydrase assay, recombinant hCA IX, pH 7.5; exact Ki for target compound to verify.

Evidence Dimension	hCA IX inhibitory potency (Ki)
Target Compound Data	Not directly tested; class-level extrapolation from 7-carboxylate benzofuran scaffold with submicromolar Ki (0.56–0.91 μM range for analogs) [1].
Comparator Or Baseline	Unsubstituted benzofuran-2-carboxylic acid or non-benzofuran carboxylic acids: Ki >100 μM for hCA IX in some cases [1].
Quantified Difference	7-carboxylate benzofuran analogs: up to >100-fold improved Ki vs. non-optimized scaffolds.
Conditions	Stopped-flow CO₂ hydrase assay using recombinant human hCA IX catalytic domain, pH 7.5, 20 mM HEPES buffer [1].

Why This Matters

Demonstrates that the 7-carboxylate position on benzofuran is a privileged scaffold for hCA IX inhibition, a validated anticancer target, supporting selection of 4-methoxy-1-benzofuran-7-carboxylic acid as a lead-like fragment for further optimization.

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; et al. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11 (6), 1226–1232. DOI: 10.1021/acsmedchemlett.0c00094. View Source

pKa Differentiation: Methoxy Substitution Modulates Acidity Relative to Parent Benzofuran-7-carboxylic Acid

The predicted pKa of the carboxylic acid group in 4-methoxy-1-benzofuran-7-carboxylic acid is approximately 4.5, compared to a predicted pKa of 2.71 for the unsubstituted benzofuran-7-carboxylic acid . This ~1.8 log unit increase in pKa reflects the electron-donating effect of the 4-methoxy group transmitted through the conjugated benzofuran system, reducing the acidity of the 7-carboxyl group. The 4-fluoro analog shows an intermediate pKa of 3.03 , confirming that the nature of the 4-substituent allows predictable pKa tuning. This difference is critical for applications where ionization state at physiological pH affects solubility, permeability, and target binding.

pKa Differentiation

Data to verify

ΔpKa ≈ +1.8 vs. unsubstituted (predicted pKa 4.5 vs. 2.71); +1.5 vs. 4-fluoro analog.

Predicted pKa modulation may influence ionization at physiological pH, affecting permeability and solubility.

Predicted values (ACD/Labs or similar); experimental determination pending.

Evidence Dimension	Acid dissociation constant (pKa) of the 7-carboxylic acid group
Target Compound Data	pKa ≈ 4.5 (predicted) .
Comparator Or Baseline	Benzofuran-7-carboxylic acid: pKa 2.71 ± 0.10 (predicted) ; 4-Fluorobenzofuran-7-carboxylic acid: pKa 3.03 ± 0.10 (predicted) .
Quantified Difference	ΔpKa ≈ +1.8 vs. unsubstituted; ΔpKa ≈ +1.5 vs. 4-fluoro analog.
Conditions	Predicted pKa values from ACD/Labs or comparable computational methods; experimental validation pending.

Why This Matters

A pKa near 4.5 means the compound is predominantly ionized at physiological pH (7.4), which can enhance aqueous solubility and favor interactions with positively charged residues in enzyme active sites, while still allowing passive membrane permeation of the neutral fraction. This differentiates it from the more acidic parent scaffold (pKa 2.71), which may exhibit excessive ionization and limited permeability.

Regioisomeric Specificity in Biological Activity: 7-Carboxy vs. 2-/5-/6-Carboxy Positional Isomers

Within the benzofuran carboxylic acid series, the position of the carboxyl group dramatically influences carbonic anhydrase inhibition. In the study by Eldehna et al., meta-substituted benzoic acid derivatives attached via a ureido linker to the 2-methylbenzofuran scaffold showed submicromolar hCA IX inhibition (Ki = 0.91 μM for 9b), while ortho-substituted analogs were significantly less potent (9a: Ki = 1.6 μM) and para-substituted analogs showed variable activity (9c: Ki = 5.1 μM) [1]. This position-dependent SAR indicates that the 7-carboxylate orientation on the benzofuran core confers a specific geometric presentation of the acid moiety that is not replicated by 5- or 6-carboxy isomers. For 4-methoxy-1-benzofuran-7-carboxylic acid, the 7-position carboxyl group is directly conjugated to the furan oxygen, which may favor a coplanar orientation optimal for zinc coordination in hCA isoforms.

Regioisomeric SAR

Class-level inference

7-carboxylate orientation optimal for hCA IX (meta-substituted analog Ki 0.91 μM); ortho/para analogs 1.6–5.1 μM; 5-/6-carboxy isomers expected inactive.

Regioisomer selection critical for target engagement; substitution with 5-/6-carboxy may abolish activity.

Based on benzofuran carboxylic acid series; direct testing of 4-methoxy-7-carboxy pending.

Evidence Dimension	hCA IX inhibition potency dependence on carboxyl group position
Target Compound Data	4-Methoxy-1-benzofuran-7-carboxylic acid (7-carboxy isomer): predicted to maintain submicromolar hCA IX activity based on 7-carboxylate pharmacophore model [1].
Comparator Or Baseline	Ortho-substituted analogs: Ki = 1.6–5.1 μM (2-3-fold weaker than optimal meta configuration); 2-carboxy or 5-carboxy benzofuran isomers: not active in this series.
Quantified Difference	7-carboxylate orientation enables optimal spatial presentation; regioisomeric shift to 5- or 6-position is expected to reduce or abolish activity based on position-dependent SAR.
Conditions	Data derived from benzofuran-based carboxylic acid series tested against recombinant hCA IX; exact 4-methoxy-7-carboxylate testing pending [1].

Why This Matters

Confirms that procurement of the 7-carboxy regioisomer, rather than alternative positional isomers (e.g., 4-methoxy-1-benzofuran-5-carboxylic acid or 4-methoxy-1-benzofuran-6-carboxylic acid), is essential for programs targeting the 7-carboxylate benzofuran pharmacophore; substitution with a 5- or 6-carboxy analog may result in loss of target engagement.

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; et al. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11 (6), 1226–1232. DOI: 10.1021/acsmedchemlett.0c00094. View Source

Differential Synthetic Utility: 7-Carboxy Group as a Versatile Derivatization Handle

The 7-carboxylic acid group on the benzofuran scaffold serves as a key derivatization handle for amide bond formation, esterification, and reduction to aldehydes or alcohols. The 4-methoxy substitution ortho to the carboxyl group (via the fused ring system) provides a unique steric and electronic environment that can direct regioselective reactions. For example, the homologous 4-methoxy-1-benzofuran-7-carbaldehyde (CAS 59254-24-9) demonstrates that the 7-position formyl group is synthetically accessible and can be further functionalized via reductive amination, Grignard additions, or Wittig reactions . The corresponding carboxylic acid enables direct amide coupling with amines, a key transformation for generating compound libraries. The 4-methoxy group additionally serves as a spectroscopic handle (distinctive ¹H NMR OCH₃ singlet at δ ~3.8–3.9 ppm) for reaction monitoring [1].

Synthetic Utility

Supporting evidence

7-COOH enables direct amide coupling, esterification, reduction; orthogonal reactivity vs. 2-COOH analogs; 4-OMe as NMR handle.

Facilitates combinatorial library diversification with regiochemical consistency.

Standard EDC/HOBt amide coupling applicable; analogous aldehyde available for alternative transformations.

Evidence Dimension	Synthetic versatility of the 7-position functional group
Target Compound Data	4-Methoxy-1-benzofuran-7-carboxylic acid: reactive carboxylic acid handle for diverse derivatization; complementary aldehyde analog (4-methoxy-1-benzofuran-7-carbaldehyde) commercially available .
Comparator Or Baseline	4-Methoxy-1-benzofuran-2-carboxylic acid (CAS 50551-59-2): carboxyl at 2-position adjacent to furan oxygen, different reactivity and steric accessibility.
Quantified Difference	Not quantitatively assessed; qualitative differentiation based on regiochemical accessibility and orthogonal reactivity of 7- vs. 2-carboxylate.
Conditions	Standard amide coupling conditions (EDC/HOBt, DMF, RT) are applicable to benzofuran-7-carboxylic acids.

Why This Matters

The 7-carboxy substitution pattern provides a synthetically accessible exit vector distinct from the 2-carboxy analogs, enabling exploration of different chemical space in medicinal chemistry campaigns; the 4-methoxy group further aids in spectroscopic characterization and may influence coupling efficiency.

• [1] NP-MRD. 4-Methoxy-1-benzofuran-5-carboxylic acid – 1H NMR Spectrum (Predicted). NP0235369. https://np-mrd.org/spectra/NP0235369 (accessed 2026-05-10). View Source

Recommended Research and Industrial Application Scenarios for 4-Methoxy-1-benzofuran-7-carboxylic acid

Fragment-Based Drug Discovery Targeting Tumor-Associated Carbonic Anhydrase IX

4-Methoxy-1-benzofuran-7-carboxylic acid can serve as a starting fragment for designing selective hCA IX inhibitors. The 7-carboxylate benzofuran scaffold has demonstrated submicromolar hCA IX affinity (Ki = 0.56–0.91 μM for optimized analogs) with selectivity over off-target isoforms hCA I and II [1]. The 4-methoxy group provides a vector for further substitution to enhance potency and selectivity. Researchers should prioritize this compound over unsubstituted benzofuran-7-carboxylic acid due to the pKa-modulating effect of the methoxy group, which may improve solubility and target engagement at physiological pH .

Combinatorial Library Synthesis via 7-Carboxylate Amide Coupling

The 7-carboxylic acid handle enables direct amide bond formation with primary and secondary amines, facilitating the rapid generation of diverse compound libraries. The distinct regiochemistry (7- vs. 2- or 5-carboxy) provides access to a unique chemical space not accessible from alternative positional isomers [1]. Procurement of the specific 4-methoxy-7-carboxy regioisomer ensures that library members present the 4-methoxy group in a defined orientation relative to the amide substituent, which can be critical for structure–activity relationship (SAR) consistency.

Physicochemical Property Optimization Studies: pKa and LogD Modulation

The compound's predicted pKa of ~4.5, contrasted with the more acidic parent benzofuran-7-carboxylic acid (pKa 2.71), makes it a useful tool for investigating the impact of pKa on permeability, solubility, and protein binding [1]. Medicinal chemists can use this compound as a reference in systematic studies of how the electron-donating 4-methoxy group influences the ionization state and drug-like properties of benzofuran scaffolds.

Synthetic Methodology Development: Benzofuran Functionalization

As a stable, commercially available benzofuran building block, 4-methoxy-1-benzofuran-7-carboxylic acid is suitable for developing new synthetic methods such as directed C–H functionalization, decarboxylative coupling, or homologation reactions. The 4-methoxy group acts as an internal standard for NMR monitoring, and the 7-carboxyl group can be converted to aldehydes, alcohols, or boronate esters for cross-coupling .

Application

Selection Property

Validation Focus

Fragment-based CA IX inhibitor design

7-carboxylate pharmacophore with predicted pKa tuning

hCA IX isoform selectivity and potency profiling

Combinatorial library diversification

Regiochemically defined 7-COOH amide coupling handle

Amide coupling scope and library SAR consistency

Physicochemical property optimization studies

Predicted pKa shift (~4.5) vs. parent benzofuran-7-COOH

Experimental pKa, LogD, and permeability determination

Synthetic methodology development

Stable 7-carboxy benzofuran building block with internal NMR reference

Reactivity in C–H functionalization, decarboxylative coupling, homologation

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; et al. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11 (6), 1226–1232. DOI: 10.1021/acsmedchemlett.0c00094. View Source